molecular formula C27H52O4 B1609740 Didodecyl malonate CAS No. 26720-22-9

Didodecyl malonate

Cat. No.: B1609740
CAS No.: 26720-22-9
M. Wt: 440.7 g/mol
InChI Key: LKNAVAQNRCASPT-UHFFFAOYSA-N
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Description

Didodecyl malonate (DDM) is a diester of malonic acid with two dodecyl (C12) alkyl chains. Its structure features a central malonate core flanked by long hydrophobic chains, making it highly lipophilic. DDM is utilized in specialized applications such as drug delivery systems and polymer stabilization. For instance, it is a key component in self-assembled buckysomes, which are fullerene-based nanocarriers for hydrophobic drugs like paclitaxel . Additionally, hydroxybenzylated derivatives of DDM (e.g., didodecyl 2,2-bis(3,5-di-tert-butyl-4-hydroxybenzyl)malonate) serve as stabilizers and flame retardants in thermoplastics .

Properties

CAS No.

 26720-22-9

Molecular Formula

 C27H52O4

Molecular Weight

 440.7 g/mol

IUPAC Name

 didodecyl propanedioate

InChI

 InChI=1S/C27H52O4/c1-3-5-7-9-11-13-15-17-19-21-23-30-26(28)25-27(29)31-24-22-20-18-16-14-12-10-8-6-4-2/h3-25H2,1-2H3

InChI Key

 LKNAVAQNRCASPT-UHFFFAOYSA-N

SMILES

 CCCCCCCCCCCCOC(=O)CC(=O)OCCCCCCCCCCCC

Canonical SMILES

 CCCCCCCCCCCCOC(=O)CC(=O)OCCCCCCCCCCCC

Origin of Product

 United States

Comparison with Similar Compounds

Hydrolysis Half-Lives at pH 7.2 :

Compound Half-Life (h) Mechanism
Dimethyl malonate (DMM) ~24 Base-catalyzed (BAc2/E1CB)
Ditrifluoroethyl (MTF) <1 Electron-withdrawing groups accelerate hydrolysis
This compound (DDM) >72<sup>c</sup> Slow hydrolysis due to steric hindrance

Key Findings :

  • Electron-withdrawing groups (e.g., -CF3 in MTF) enhance hydrolysis, making such esters suitable for rapid drug release .
  • DDM’s long chains hinder enzymatic and non-enzymatic hydrolysis, favoring sustained applications (e.g., nanocarriers) .

Drug Delivery :

  • DDM is integral to buckysomes, enabling tumor-targeted delivery of paclitaxel via self-assembly .
  • Shorter esters (e.g., DMM, DEM) are prodrugs for cytosolic malonate release in cardiac therapies .

Polymer Additives :

  • Hydroxybenzylated DDM derivatives act as radical scavengers and thermal stabilizers in plastics .

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